Cas no 28285-65-6 (Pyrimido[5,4-d]pyrimidin-4-ol)

• Product Name: Pyrimido[5,4-d]pyrimidin-4-ol
• CAS No: 28285-65-6
• MF: C₆H₄N₄O
• MW: 148.122159957886
• CID: 251989
• PubChem ID: 135667607
• Update Time: 2025-04-19

Pyrimido[5,4-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-d]pyrimidin-4-ol
• 1H-pyrimido[5,4-d]pyrimidin-4-one
• Pyrimido[5,4-d]pyrimidin-4(3H)-one
• 3H-pyrimido[5,4-d]pyrimidin-4-one
• CTK1A1184
• SureCN7014722
• SureCN7014725
• SureCN9430744
• SCHEMBL9430744
• DTXSID60596474
• J-524149
• SCHEMBL7014722
• AKOS006350064
• 28285-65-6
• 7H-pyrimido[5,4-d]pyrimidin-8-one
• 7H-pyrimido[5, 4-d]pyrimidin-8-one
• Pyrimido[5,4-d]pyrimidin-4-ol (8CI)
• Pyrimido[5,4-d]pyrimidin-4(1H)-one
• FT-0648520

• Inchi： 1S/C6H4N4O/c11-6-5-4(8-3-10-6)1-7-2-9-5/h1-3H,(H,8,10,11)
• InChI Key： BITPEJGYBAKIKR-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CN=CN=2)N=CN1

Computed Properties

• Exact Mass: 148.03900
• Monoisotopic Mass: 148.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 371.9°C at 760 mmHg
• Flash Point: 178.7°C
• Refractive Index: 1.814
• PSA: 71.79000
• LogP: 0.12540